Cas no 2171897-21-3 (4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid
• CAS No: 2171897-21-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5959813
• PubChem ID: 165722463
• Update Time: 2025-06-08

4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid
• EN300-1630125
• 2171897-21-3

• Inchi： 1S/C11H20N2O3/c1-13-7-4-11(16,8-13)10(9(14)15)2-5-12-6-3-10/h12,16H,2-8H2,1H3,(H,14,15)
• InChI Key： FVWBEYVSHAIWMR-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid

Introduction to 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid (CAS No. 2171897-21-3)

4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171897-21-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core and a hydroxymethylpyrrolidine substituent, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and development.

The structure of 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid consists of a piperidine ring substituted at the 4-position with a carboxylic acid group, while the 3-position of the pyrrolidine moiety bears a hydroxymethyl group. This configuration introduces both acidic and basic properties, making it amenable to various chemical modifications and interactions with biological targets. The presence of these functional groups also suggests potential for hydrogen bonding, which is crucial for binding to biological receptors and enzymes.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders, cardiovascular diseases, and other metabolic conditions. The piperidine scaffold is particularly well-studied in this context, as it mimics natural bioactive molecules and can be readily incorporated into drug-like structures. The hydroxymethylpyrrolidine substituent further enhances the molecular diversity, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid is its potential as a building block for more complex molecules. Researchers have explored its utility in synthesizing derivatives with enhanced solubility, bioavailability, and target specificity. For instance, modifications at the carboxylic acid group can yield esters or amides, which may improve metabolic stability and oral absorption. Similarly, alterations to the hydroxymethylpyrrolidine moiety could lead to novel interactions with enzymes or receptors involved in disease pathways.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates like 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid. These approaches have accelerated the discovery process by enabling rapid assessment of molecular properties and interactions. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases or proteases implicated in cancer progression. Additionally, its structural features could make it a valuable tool for developing treatments targeting neurodegenerative diseases such as Alzheimer's or Parkinson's.

Experimental validation of these hypotheses is currently underway in academic and industrial research laboratories. In vitro assays are being conducted to evaluate the compound's binding affinity to relevant targets and its ability to modulate signaling pathways. Furthermore, preclinical studies are being designed to assess its safety profile and pharmacokinetic behavior in animal models. These efforts aim to establish whether 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid has sufficient therapeutic potential to proceed into clinical development.

The synthesis of 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the piperidine ring can be achieved through various methods, including cyclization reactions or transition-metal-catalyzed couplings. The introduction of the hydroxymethyl group requires careful consideration to ensure regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

One particularly noteworthy aspect of this compound is its potential role in modulating neurotransmitter systems. Piperidine derivatives are known to interact with serotonin receptors, dopamine pathways, and other key neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. The hydroxymethylpyrrolidine moiety may further enhance these interactions by providing additional binding pockets or hydrogen bonding opportunities within neural receptors.

The broader implications of research on compounds like 4-(3-hydroxy-1-methylpyrrolidin-3-yl)piperidine-4-carboxylic acid extend beyond immediate therapeutic applications. They contribute to our fundamental understanding of molecular recognition processes in biology and provide insights into the design principles for effective drugs. As our knowledge base grows, so does our ability to develop more targeted and personalized treatments for complex diseases.

In conclusion,4-(3-hydroxy-1-methylpyrrolidin-3-y lpiperidine - 4 - carboxylic acid (CAS No. 2171897 - 21 - 3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating neurological disorders, cardiovascular diseases, metabolic conditions,and other challenging illnesses . While further research is needed to fully elucidate its potential,this compound underscores the ongoing importance of innovation in pharmaceutical chemistry.